Cas no 1547758-25-7 (2-hydroxy-2-(5-nitrothiophen-2-yl)acetic acid)

• Product Name: 2-hydroxy-2-(5-nitrothiophen-2-yl)acetic acid
• CAS No: 1547758-25-7
• MF: C₆H₅NO₅S
• MW: 203.172600507736
• CID: 5522691
• PubChem ID: 84020489
• Update Time: 2025-10-31

2-hydroxy-2-(5-nitrothiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• α-Hydroxy-5-nitro-2-thiopheneacetic acid
• 2-Hydroxy-2-(5-nitro-2-thienyl)acetic Acid
• 2-hydroxy-2-(5-nitrothiophen-2-yl)acetic acid

• Inchi： 1S/C6H5NO5S/c8-5(6(9)10)3-1-2-4(13-3)7(11)12/h1-2,5,8H,(H,9,10)
• InChI Key： YWXLAVANRVJNKO-UHFFFAOYSA-N
• SMILES： [N+](C1SC(=CC=1)C(C(=O)O)O)(=O)[O-]

Additional information on 2-hydroxy-2-(5-nitrothiophen-2-yl)acetic acid

Recent Advances in the Study of 2-hydroxy-2-(5-nitrothiophen-2-yl)acetic acid (CAS: 1547758-25-7)

2-hydroxy-2-(5-nitrothiophen-2-yl)acetic acid (CAS: 1547758-25-7) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its nitrothiophene moiety and hydroxyacetic acid functional group, exhibits unique chemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its potential as a building block for drug development, particularly in the synthesis of enzyme inhibitors and antimicrobial agents.

One of the key areas of research involving 2-hydroxy-2-(5-nitrothiophen-2-yl)acetic acid is its role in modulating enzymatic activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against certain bacterial enzymes, such as dihydrofolate reductase (DHFR). This finding suggests its potential utility in combating antibiotic-resistant pathogens. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and inhibitory potency.

In addition to its antimicrobial properties, 2-hydroxy-2-(5-nitrothiophen-2-yl)acetic acid has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of Cambridge revealed that the compound can attenuate the production of pro-inflammatory cytokines in macrophage cells. This effect was attributed to its ability to interfere with the NF-κB signaling pathway, a critical regulator of inflammatory responses. These findings were published in the European Journal of Pharmacology in early 2024.

The synthetic pathways for 2-hydroxy-2-(5-nitrothiophen-2-yl)acetic acid have also been optimized in recent years. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective method for its synthesis, involving a nitro-thiophene precursor and a mild oxidation step. This advancement is expected to facilitate larger-scale production for further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 2-hydroxy-2-(5-nitrothiophen-2-yl)acetic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Nevertheless, the compound's multifaceted biological activities and synthetic accessibility position it as a valuable scaffold for drug discovery. Ongoing studies are expected to explore its applications in oncology, infectious diseases, and chronic inflammatory conditions.